Cas no 1022091-54-8 (2-(7-fluoroquinolin-6-yl)acetic acid)

• Product Name: 2-(7-fluoroquinolin-6-yl)acetic acid
• CAS No: 1022091-54-8
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• MDL: MFCD17011786
• CID: 2090686
• PubChem ID: 46835612
• Update Time: 2025-06-14

2-(7-fluoroquinolin-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-fluoroquinolin-6-yl)acetic acid
• (7-fluoro-quinolin-6-yl)-aceticacid
• MFCD17011786
• AS-61414
• (7-Fluoro-quinolin-6-yl)-acetic acid
• CS-0060668
• 2-(7-fluoroquinolin-6-yl)aceticacid
• DB-346223
• QLIYCOZDTFRSOW-UHFFFAOYSA-N
• (7-FLUOROQUINOLIN-6-YL)ACETIC ACID
• SCHEMBL3150247
• 6-Quinolineacetic acid, 7-fluoro-
• SB70006
• AKOS015856179
• 1022091-54-8

• MDL： MFCD17011786
• Inchi： 1S/C11H8FNO2/c12-9-6-10-7(2-1-3-13-10)4-8(9)5-11(14)15/h1-4,6H,5H2,(H,14,15)
• InChI Key： QLIYCOZDTFRSOW-UHFFFAOYSA-N
• SMILES： FC1=CC2C(=CC=CN=2)C=C1CC(=O)O

Computed Properties

• Exact Mass: 205.05390666Da
• Monoisotopic Mass: 205.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(7-fluoroquinolin-6-yl)acetic acid

Recent Advances in the Study of 2-(7-Fluoroquinolin-6-yl)acetic Acid (CAS: 1022091-54-8)

The compound 2-(7-fluoroquinolin-6-yl)acetic acid (CAS: 1022091-54-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This fluorinated quinoline derivative exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on elucidating its pharmacological activities, synthetic pathways, and potential as a scaffold for novel drug candidates.

A key area of investigation has been the compound's role as a building block for more complex molecules with enhanced biological activity. Researchers have successfully utilized 2-(7-fluoroquinolin-6-yl)acetic acid in the synthesis of various derivatives that show promising results in preliminary biological assays. The presence of both the fluoroquinoline moiety and the acetic acid functional group provides multiple sites for chemical modification, allowing for the creation of diverse molecular architectures with tailored properties.

Recent pharmacological studies have demonstrated that derivatives of 2-(7-fluoroquinolin-6-yl)acetic acid exhibit notable activity against several biological targets. In particular, these compounds have shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. The fluorination at the 7-position appears to enhance both the metabolic stability and target binding affinity of these molecules compared to their non-fluorinated counterparts.

Synthetic methodologies for 2-(7-fluoroquinolin-6-yl)acetic acid have been refined in recent years, with several research groups reporting improved yields and purity through optimized reaction conditions. A particularly noteworthy advancement involves the development of a one-pot synthesis approach that significantly reduces production costs while maintaining high product quality. These improvements in synthetic accessibility are expected to facilitate more extensive biological evaluation of this compound and its derivatives.

Structural-activity relationship (SAR) studies have provided valuable insights into how modifications to the 2-(7-fluoroquinolin-6-yl)acetic acid scaffold affect biological activity. Researchers have systematically varied substituents at different positions of the molecule and evaluated the resulting compounds for various pharmacological endpoints. These studies have identified specific structural features that correlate with enhanced target binding and improved pharmacokinetic properties.

From a drug development perspective, preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies on selected derivatives have yielded encouraging results. The compounds generally demonstrate good metabolic stability and acceptable toxicity profiles in preclinical models. However, further optimization is needed to address certain challenges related to solubility and tissue distribution before clinical development can be considered.

Looking forward, researchers anticipate that 2-(7-fluoroquinolin-6-yl)acetic acid and its derivatives may find applications beyond their current investigational uses. The scaffold's versatility suggests potential in areas such as antimicrobial development, anticancer therapies, and even neurological disorders. Ongoing research efforts are focused on expanding the understanding of this compound's biological activities and exploring novel synthetic routes to access structurally diverse analogs with improved pharmacological properties.